1. Home
  2. Product
  3. 4-[(1R)-2-[butyl(nitroso)amino]-1-hydroxyethyl]-2-diazoniophenolate
4-[(1R)-2-[butyl(nitroso)amino]-1-hydroxyethyl]-2-diazoniophenolate 4-[(1R)-2-[butyl(nitroso)amino]-1-hydroxyethyl]-2-diazoniophenolate
Brand Name: Vulcanchem
CAS No.: 108333-74-0
VCID: VC20844210
InChI: InChI=1S/C12H16N4O3/c1-2-3-6-16(15-19)8-12(18)9-4-5-11(17)10(7-9)14-13/h4-5,7,12,18H,2-3,6,8H2,1H3/t12-/m0/s1
SMILES: CCCCN(CC(C1=CC(=C(C=C1)[O-])[N+]#N)O)N=O
Molecular Formula: C12H16N4O3
Molecular Weight: 264.28 g/mol

4-[(1R)-2-[butyl(nitroso)amino]-1-hydroxyethyl]-2-diazoniophenolate

CAS No.: 108333-74-0

Cat. No.: VC20844210

Molecular Formula: C12H16N4O3

Molecular Weight: 264.28 g/mol

* For research use only. Not for human or veterinary use.

4-[(1R)-2-[butyl(nitroso)amino]-1-hydroxyethyl]-2-diazoniophenolate - 108333-74-0

Specification

CAS No. 108333-74-0
Molecular Formula C12H16N4O3
Molecular Weight 264.28 g/mol
IUPAC Name 4-[(1R)-2-[butyl(nitroso)amino]-1-hydroxyethyl]-2-diazoniophenolate
Standard InChI InChI=1S/C12H16N4O3/c1-2-3-6-16(15-19)8-12(18)9-4-5-11(17)10(7-9)14-13/h4-5,7,12,18H,2-3,6,8H2,1H3/t12-/m0/s1
Standard InChI Key XCTWLIUNPSHBSS-LBPRGKRZSA-N
Isomeric SMILES CCCCN(C[C@@H](C1=CC(=C(C=C1)[O-])[N+]#N)O)N=O
SMILES CCCCN(CC(C1=CC(=C(C=C1)[O-])[N+]#N)O)N=O
Canonical SMILES CCCCN(CC(C1=CC(=C(C=C1)[O-])[N+]#N)O)N=O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19